Cas no 1193779-97-3 (1-(5-Chloro-2-methylphenyl)propan-1-one)

• Product Name: 1-(5-Chloro-2-methylphenyl)propan-1-one
• CAS No: 1193779-97-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD11617659
• CID: 1094315
• PubChem ID: 44542811
• Update Time: 2025-05-24

1-(5-Chloro-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methylphenyl)propan-1-one
• 1-Propanone, 1-(5-chloro-2-methylphenyl)-
• CS-0061424
• AKOS006316654
• 1-(5-Chloro-2-methyl-phenyl)-propan-1-one
• SCHEMBL25765618
• AS-65026
• 1193779-97-3
• W17965
• 3'-chloro-6'-methylpropiophenone

• MDL： MFCD11617659
• Inchi： 1S/C10H11ClO/c1-3-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： VWJBDJMIASDRMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C(CC)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(5-Chloro-2-methylphenyl)propan-1-one

Compound 1-(5-Chloro-2-methylphenyl)propan-1-one: A Comprehensive Overview

1-(5-Chloro-2-methylphenyl)propan-1-one, also known by its CAS number 1193779-97-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a propanone group with a substituted phenyl ring, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(5-Chloro-2-methylphenyl)propan-1-one consists of a ketone group attached to a phenyl ring that is substituted with chlorine and methyl groups at specific positions. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in determining the compound's potential applications in drug design and development.

From a chemical standpoint, 1-(5-Chloro-2-methylphenyl)propan-1-one exhibits interesting physical properties, including a melting point of approximately 45°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's stability under different reaction conditions has been extensively studied, with recent research emphasizing its resistance to oxidation and hydrolysis under mild conditions.

The synthesis of 1-(5-Chloro-2-methylphenyl)propan-1-one typically involves multi-step reactions, often starting from readily available aromatic precursors. One common approach is the Friedel-Crafts acylation reaction, which allows for the introduction of the ketone group onto the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the need for hazardous reagents and minimizing waste production.

In terms of applications, 1-(5-Chloro-2-methylphenyl)propan-1-one has found significant use as an intermediate in the synthesis of bioactive compounds. For instance, it serves as a key building block in the development of novel antibiotics and antiviral agents due to its ability to form stable conjugates with other functional groups. Additionally, this compound has been explored for its potential in agrochemicals, particularly as a precursor for herbicides and insecticides.

Recent research has also focused on the biological activity of 1-(5-Chloro-2-methylphenyl)propan-1-one, with studies indicating its ability to modulate enzyme activity and cellular signaling pathways. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Such findings underscore its potential as a lead compound for drug discovery efforts.

In industrial applications, cas no 1193779-97-3 is increasingly being utilized in polymer chemistry due to its ability to act as a crosslinking agent in thermosetting resins. Its role in enhancing the mechanical properties of polymers has been well-documented, making it an attractive option for high-performance materials used in aerospace and automotive industries.

The environmental impact of cas no 1193779-97-3 has also been a topic of recent research interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, cas no 1193779-97-3, or 1-(5-Chloro-2-methylphenyl)propan-1-one, stands out as a multifaceted compound with promising applications across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.